Ammonium hexachloropalladate(IV)

Specification

• CAS No.: 19168-23-1
• Molecular Formula: Cl6H8N2Pd
• Molecular Weight: 355.2 g/mol
• IUPAC Name: diazanium;hexachloropalladium(2-)
• Standard InChI: InChI=1S/6ClH.2H3N.Pd/h6*1H;2*1H3;/q;;;;;;;;+4/p-4
• Standard InChI Key: LOLIPEAFAJNGJM-UHFFFAOYSA-J
• SMILES: [NH4+].[NH4+].Cl[Pd-2](Cl)(Cl)(Cl)(Cl)Cl
• Canonical SMILES: [NH4+].[NH4+].Cl[Pd-2](Cl)(Cl)(Cl)(Cl)Cl

Introduction

Parameter	Value
CAS Number	19168-23-1
Molecular Formula	(NH₄)₂PdCl₆ or Cl₆H₈N₂Pd
Molecular Weight	355.20 g/mol
IUPAC Name	Diammonium hexachloropalladiumbis(ylium)
Synonyms	Ammonium chloropalladate, Diammonium hexachloropalladate
Physical Form	Crystalline
Color	Red to Orange/Carmine-Red
Odor	Odorless
Density	2.42 g/mL
Solubility	Slightly soluble in water
Sensitivity	Hygroscopic
UN Number	UN3077

Chemical and Physical Characteristics

Ammonium hexachloropalladate(IV) exhibits characteristics typical of transition metal complexes, with the central palladium atom in a +4 oxidation state. This oxidation state is less common for palladium compared to the +2 state, which contributes to the compound's distinctive properties and reactivity patterns.

Structural Features

The compound contains a hexachloropalladate(IV) anion with an octahedral geometry around the palladium atom. The six chloride ligands are arranged symmetrically around the central palladium atom, resulting in a structure that can be represented by the SMILES notation: [NH4+].[NH4+].ClPd++(Cl)(Cl)(Cl)Cl. The corresponding InChI Key is AZUQNARGWZAFRM-UHFFFAOYSA-J, providing a unique identifier for this specific chemical structure.

The octahedral arrangement of chloride ions around the palladium center gives the complex its characteristic stability and properties. This structural configuration influences the compound's reactivity, particularly in catalytic applications where the arrangement of ligands around the metal center plays a crucial role in determining catalytic efficiency.

Physical Properties and Stability

Ammonium hexachloropalladate(IV) appears as a crystalline solid with a distinctive red-orange to carmine-red coloration, making it easily identifiable in laboratory settings. The compound has a density of approximately 2.42 g/mL and is hygroscopic, requiring storage under controlled conditions to prevent moisture absorption.

The stability of ammonium hexachloropalladate(IV) is influenced by environmental conditions, particularly humidity and temperature. Under normal laboratory conditions, it remains stable, but it is sensitive to moisture and may decompose upon prolonged exposure to high temperatures. The compound is incompatible with strong oxidizing agents and acids, which can lead to undesired reactions or decomposition.

Applications and Importance

Ammonium hexachloropalladate(IV) finds applications across multiple scientific and industrial domains, leveraging its unique chemical properties and the catalytic potential of palladium.

Catalytic Applications

One of the most significant applications of ammonium hexachloropalladate(IV) is as a catalyst in various chemical reactions, particularly in organic synthesis. The compound serves as a precursor for the formation of palladium-based catalysts, which are extensively used in cross-coupling reactions, hydrogenation processes, and other transformations in organic chemistry.

The catalytic activity stems from the palladium center's ability to facilitate electron transfer processes and coordinate with various substrates. In catalytic applications, ammonium hexachloropalladate(IV) enhances reaction rates and selectivity, making it valuable for the synthesis of complex organic molecules.

Analytical Applications

In analytical chemistry, ammonium hexachloropalladate(IV) serves as an analytical reagent for various determinations. Its ability to form stable complexes with both organic and inorganic ligands makes it useful for chemical analyses requiring sensitive and selective detection methods. The compound is particularly valuable in emission spectrographic analysis for determining metal concentrations.

Furthermore, it is utilized in analytical methods specifically designed for detecting and quantifying palladium in various samples, supporting environmental monitoring and quality control studies in industries where palladium is used.

Nanotechnology Applications

Researchers employ ammonium hexachloropalladate(IV) in the production of palladium nanoparticles, which have unique properties valuable in catalysis and materials science. These nanoparticles offer enhanced surface area and catalytic activity compared to bulk materials, making them particularly useful for applications requiring high efficiency with minimal material usage.

The controlled reduction of ammonium hexachloropalladate(IV) under specific conditions allows for the synthesis of palladium nanoparticles with tailored sizes and morphologies, which can be optimized for specific applications in nanotechnology.

Electrochemical Applications

In electrochemistry, ammonium hexachloropalladate(IV) is used in the development of sensors and batteries due to its ability to facilitate electron transfer processes. The compound's electrochemical properties make it suitable for applications requiring stable and efficient electron transport, such as in electrochemical sensors for various analytes.

Pharmaceutical Applications

In pharmaceutical development, ammonium hexachloropalladate(IV) plays a role in the synthesis of complex organic molecules that can serve as potential therapeutic agents. It functions as a raw material or intermediate in organic synthesis pathways leading to pharmaceutical compounds. The palladium-catalyzed reactions facilitated by this compound allow for the formation of carbon-carbon and carbon-heteroatom bonds that are essential in constructing the molecular frameworks of many drugs.

Production and Manufacturing Methods

The production of ammonium hexachloropalladate(IV) typically involves reactions between palladium chloride and ammonium chloride under controlled conditions. The process must be carefully managed to ensure high purity and the correct oxidation state of palladium.

Solution Type	Molar Ratio (Pd(IV):NH₄Cl)	Temperature (°C)	Reaction Time (min)	Precipitation Percentage (%)	Purity (%)
H₂SO₄ solution	1:30	60	30	>99.9	>99.99
HCl solution	1:30	60	30	98.2	>99.99
Synthetic aqua regia	1:30	25-60	30	99.95	>99.99

Recovery and Precipitation Techniques

The recovery of ammonium hexachloropalladate(IV) from various sources, particularly from industrial waste streams and spent solutions, represents an important area of research due to the high value of palladium.

Selective Precipitation from Industrial Solutions

A significant application of selective precipitation is the recovery of palladium from spent electroplating solutions. These solutions often contain small amounts of palladium along with other metals like zinc. Through a process involving cementation with zinc metal powder followed by leaching and selective precipitation, pure ammonium hexachloropalladate(IV) can be recovered.

Research has shown that the existence of palladium as Pd(IV) in the form of PdCl₆²⁻ is critical for effective precipitation with NH₄Cl. In solutions where palladium exists primarily as Pd(II), oxidizing agents such as NaClO or H₂O₂ must be added to convert Pd(II) to Pd(IV) before precipitation.

Factors Affecting Precipitation Efficiency

Several factors influence the efficiency of ammonium hexachloropalladate(IV) precipitation from solutions containing palladium:

• Molar ratio of Pd(IV) to NH₄Cl: Studies have shown that a molar ratio of 1:30 is optimal for maximum precipitation efficiency.

• Solution acidity: In HCl solutions, the precipitation percentage increases significantly with increasing HCl concentration, reaching optimal levels at concentrations above 5M. This is attributed to the suppression of ammonium ion dissociation in strongly acidic conditions.

• Temperature: While precipitation can occur at room temperature, higher temperatures (around 60°C) are often employed to enhance precipitation rates and efficiency, particularly for real industrial solutions.

• Reaction time: Complete precipitation can typically be achieved within 30 minutes under optimal conditions.

Characterization of Precipitated Products

The purity and identity of recovered ammonium hexachloropalladate(IV) can be confirmed through various analytical techniques. X-ray diffraction (XRD) analysis has been used to verify the chemical formula of precipitates, confirming them as (NH₄)₂PdCl₆ with the characteristic red coloration. Scanning electron microscopy (SEM) analysis reveals the morphology of the precipitates, showing variations in particle size and shape depending on the precipitation conditions.